Cas no 1152547-87-9 (1-(2-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid)

1-(2-Fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid is a fluorinated pyrazole derivative with notable applications in pharmaceutical and agrochemical research. Its structure, featuring a fluorine-substituted phenyl ring and a carboxylic acid functional group, enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of biologically active compounds. The presence of the fluorine atom improves metabolic stability and lipophilicity, which can be advantageous in drug design. This compound is particularly useful in the development of kinase inhibitors and other therapeutic agents due to its ability to modulate enzyme interactions. Its high purity and well-defined chemical properties ensure consistent performance in synthetic applications.

1-(2-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid structure

1152547-87-9 structure

Product Name:1-(2-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid

CAS No:1152547-87-9

MF:C₁₁H₉FN₂O₂

MW:220.199765920639

CID:3160183

PubChem ID:43141349

Update Time:2025-06-07

1-(2-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(2-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid
- STL415382
- SCHEMBL1803916
- 1-(2-fluorophenyl)-3-methyl-pyrazole-4-carboxylic acid
- 1-(2-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylicacid
- 1152547-87-9
- 1-(2-fluorophenyl)-3-methylpyrazole-4-carboxylic acid
- AKOS005169169
- MDL： MFCD11180197
- Inchi： 1S/C11H9FN2O2/c1-7-8(11(15)16)6-14(13-7)10-5-3-2-4-9(10)12/h2-6H,1H3,(H,15,16)
- InChI Key： ZCZUPCVKKLCWEO-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1N1C=C(C(=O)O)C(C)=N1

Computed Properties

Exact Mass: 220.06480570g/mol
Monoisotopic Mass: 220.06480570g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 55.1Å²

1-(2-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB502064-1 g	1-(2-Fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid	1152547-87-9		1g	€609.00	2022-03-01
Chemenu	CM486516-1g	1-(2-Fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid	1152547-87-9	97%	1g	$337	2022-06-14
Ambeed	A735814-1g	1-(2-Fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid	1152547-87-9	97%	1g	$340.0	2024-04-26